Cas no 1326808-56-3 (8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-56-3
• MF: C₂₄H₂₉N₃O₄
• MW: 423.504766225815
• MDL: MFCD19706613
• CID: 5149209
• Update Time: 2025-05-24

8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CN(C)C1=CC=C(C=C1)C(=O)N1C(COC11CCN(CC2=CC=CC=C2)CC1)C(O)=O
• MCNISYQUCHQGSJ-UHFFFAOYSA-N

• MDL： MFCD19706613
• Inchi： 1S/C24H29N3O4/c1-25(2)20-10-8-19(9-11-20)22(28)27-21(23(29)30)17-31-24(27)12-14-26(15-13-24)16-18-6-4-3-5-7-18/h3-11,21H,12-17H2,1-2H3,(H,29,30)
• InChI Key： MCNISYQUCHQGSJ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)N(C)C)=O)C21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 633
• XLogP3: 0.5
• Topological Polar Surface Area: 73.3

Additional information on 8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

The compound 8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326808-56-3, is a complex organic molecule with a unique structure and diverse potential applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule's structure includes a benzyl group, a dimethylamino-substituted benzoyl group, and a carboxylic acid moiety, all integrated into a spiro framework.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The presence of the dimethylamino group introduces basicity to the molecule, which can influence its reactivity and interactions with other chemical entities. Recent studies have explored the potential of this compound in drug design, particularly in targeting specific biological pathways due to its structural complexity and functional groups.

One of the most intriguing aspects of this compound is its spiro structure. The spiro arrangement creates a rigid framework that can be advantageous in medicinal chemistry for improving bioavailability and selectivity. Recent research has highlighted the importance of spiro compounds in modulating enzyme activity and receptor binding. For instance, studies published in 2023 have demonstrated that similar spiro compounds can act as inhibitors of kinase enzymes, which are critical targets in cancer therapy.

The benzyl group in the molecule contributes to its aromaticity and stability. This group is also known to enhance membrane permeability, making it potentially useful in drug delivery systems. The dimethylamino benzoyl group adds another layer of functionality by introducing electron-donating properties. This feature can influence the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for biological activity.

The carboxylic acid moiety at position 3 plays a significant role in the molecule's acidity and reactivity. This group can undergo various transformations, such as esterification or amidation, enabling further functionalization of the compound. Recent advancements in catalytic methods have made it possible to selectively modify this group while preserving the integrity of the spiro structure.

In terms of applications, this compound has shown promise in several areas. Its ability to form stable complexes with metal ions has been explored for use in coordination chemistry and catalysis. Additionally, its unique structure makes it a candidate for use in supramolecular chemistry, where it can serve as a building block for self-assembling systems.

Recent studies have also focused on the environmental impact of synthesizing such complex molecules. Researchers have developed greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, 8-Benzyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a fascinating example of modern organic synthesis and its applications in various fields. Its intricate structure and functional groups make it a valuable tool for advancing chemical research and development.